Cas no 2169596-39-6 (tert-butyl 1-(1,2,3,6-tetrahydropyridin-4-yl)cyclopropane-1-carboxylate)

Tert-butyl 1-(1,2,3,6-tetrahydropyridin-4-yl)cyclopropane-1-carboxylate is a versatile intermediate in organic synthesis, particularly valuable in pharmaceutical and agrochemical applications. Its structure incorporates both a tetrahydropyridine ring and a cyclopropane-carboxylate moiety, offering reactivity for further functionalization. The tert-butyl ester group enhances stability, facilitating handling and storage. This compound is useful in the synthesis of bioactive molecules, including potential drug candidates, due to its ability to serve as a scaffold for modifications. Its well-defined stereochemistry and purity make it suitable for precision-driven synthetic routes. Researchers favor this intermediate for its balanced reactivity and compatibility with diverse reaction conditions.
tert-butyl 1-(1,2,3,6-tetrahydropyridin-4-yl)cyclopropane-1-carboxylate structure
2169596-39-6 structure
Product Name:tert-butyl 1-(1,2,3,6-tetrahydropyridin-4-yl)cyclopropane-1-carboxylate
CAS No:2169596-39-6
MF:C13H21NO2
MW:223.31134390831
CID:6218869
PubChem ID:70889241
Update Time:2025-10-28

tert-butyl 1-(1,2,3,6-tetrahydropyridin-4-yl)cyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 1-(1,2,3,6-tetrahydropyridin-4-yl)cyclopropane-1-carboxylate
    • EN300-1587418
    • SCHEMBL13362184
    • 2169596-39-6
    • Inchi: 1S/C13H21NO2/c1-12(2,3)16-11(15)13(6-7-13)10-4-8-14-9-5-10/h4,14H,5-9H2,1-3H3
    • InChI Key: ZIZVYGQGBRCINE-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(C1(C2=CCNCC2)CC1)=O

Computed Properties

  • Exact Mass: 223.157228913g/mol
  • Monoisotopic Mass: 223.157228913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 38.3Ų

tert-butyl 1-(1,2,3,6-tetrahydropyridin-4-yl)cyclopropane-1-carboxylate Pricemore >>

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Additional information on tert-butyl 1-(1,2,3,6-tetrahydropyridin-4-yl)cyclopropane-1-carboxylate

Comprehensive Guide to tert-butyl 1-(1,2,3,6-tetrahydropyridin-4-yl)cyclopropane-1-carboxylate (CAS No. 2169596-39-6)

tert-butyl 1-(1,2,3,6-tetrahydropyridin-4-yl)cyclopropane-1-carboxylate (CAS No. 2169596-39-6) is a versatile chemical compound widely used in pharmaceutical research and organic synthesis. This compound belongs to the class of cyclopropane carboxylates and features a tetrahydropyridine moiety, making it a valuable intermediate in drug discovery. Researchers and chemists frequently search for high-quality tert-butyl 1-(1,2,3,6-tetrahydropyridin-4-yl)cyclopropane-1-carboxylate suppliers due to its growing demand in medicinal chemistry.

The molecular structure of tert-butyl 1-(1,2,3,6-tetrahydropyridin-4-yl)cyclopropane-1-carboxylate includes a cyclopropane ring and a tert-butyl ester group, which contribute to its stability and reactivity. These structural features make it an excellent candidate for cross-coupling reactions and N-heterocycle functionalization, topics that are trending in modern synthetic chemistry. Many users inquire about synthetic applications of tert-butyl 1-(1,2,3,6-tetrahydropyridin-4-yl)cyclopropane-1-carboxylate or its role in peptide mimetics, highlighting its importance in bioactive molecule design.

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The compound's solubility in organic solvents and thermal stability make it suitable for various reaction conditions, a feature often queried as "tert-butyl 1-(1,2,3,6-tetrahydropyridin-4-yl)cyclopropane-1-carboxylate solubility data". Its crystalline form and purification methods are also frequent topics in chemical forums, especially among researchers optimizing large-scale synthesis. The demand for CAS 2169596-39-6 analytical standards has risen due to its inclusion in many high-throughput screening libraries.

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For synthetic chemists, the protection-deprotection strategies involving the tert-butyl ester group in tert-butyl 1-(1,2,3,6-tetrahydropyridin-4-yl)cyclopropane-1-carboxylate remain a subject of optimization studies. Laboratory-scale preparation methods are frequently discussed with keywords like "efficient synthesis of CAS 2169596-39-6" and "green chemistry approaches to tetrahydropyridine derivatives", reflecting the community's interest in sustainable methodologies.

The future outlook for tert-butyl 1-(1,2,3,6-tetrahydropyridin-4-yl)cyclopropane-1-carboxylate appears promising, with potential expansions into agricultural chemistry and material science applications. Its structural features continue to inspire novel molecular designs, maintaining its status as a valuable building block in chemical research and development.

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